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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1669486 Get Quote

For researchers and scientists in the field of drug development, ensuring the safe handling and

disposal of chemical compounds is paramount. This document provides essential safety and

logistical information for the proper disposal of CP-339818, a potent, non-peptide Kv1.3 and

Kv1.4 channel antagonist. Adherence to these procedures is critical for personnel safety and

environmental protection.

Hazard Summary and Personal Protective
Equipment (PPE)
CP-339818 hydrochloride is classified as harmful if swallowed and causes skin and serious eye

irritation.[1] Appropriate personal protective equipment must be worn at all times when handling

this compound.
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Hazard Classification GHS Code
Required Personal
Protective Equipment
(PPE)

Acute toxicity, oral H302

Protective gloves, protective

clothing, eye protection, face

protection.[1]

Skin corrosion/irritation H315
Protective gloves, protective

clothing.[1]

Serious eye damage/eye

irritation
H319

Eye protection (safety goggles

with side-shields), face

protection.[1]

Step-by-Step Disposal Procedure
The primary directive for the disposal of CP-339818 is to act in accordance with local, state,

and federal regulations.[1] The following steps provide a general framework for its safe

disposal.

1. Waste Identification and Segregation:

Contaminated Materials: All materials that have come into contact with CP-339818, including

unused product, empty containers, contaminated gloves, lab coats, and cleaning materials,

should be considered hazardous waste.

Segregation: This waste must be segregated from other laboratory waste streams to avoid

cross-contamination and ensure proper disposal.

2. Containerization:

Primary Container: Collect all CP-339818 waste in a designated, leak-proof, and clearly

labeled container. The container should be compatible with the chemical.

Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name: "CP-339818 hydrochloride". Include the CAS No: 478341-55-8.[1]
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3. Storage:

Location: Store the waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

Containment: The storage area should have secondary containment to manage any potential

leaks or spills.

4. Disposal:

Professional Disposal Service: Contact a licensed hazardous waste disposal company to

arrange for the collection and disposal of the CP-339818 waste. Do not attempt to dispose of

this chemical down the drain or in the regular trash.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal company.

Accidental Release Measures
In the event of a spill or accidental release of CP-339818, the following steps should be taken:

Evacuate: Evacuate non-essential personnel from the immediate area.[1]

Ventilate: Ensure adequate ventilation in the area of the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Personal Protection: Wear appropriate personal protective equipment, including a respirator,

chemical-resistant gloves, and eye protection.[1]

Absorption: For liquid spills, absorb the material with a non-combustible absorbent material

such as diatomite or universal binders.[1] For solid spills, carefully sweep or scoop up the

material, avoiding dust formation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]
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Collection and Disposal: Collect all contaminated materials and place them in a labeled

hazardous waste container for disposal according to the procedures outlined above.[1]

Disposal Workflow for CP-339818
The following diagram illustrates the logical workflow for the proper disposal of CP-339818.

CP-339818 Waste Generation
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Click to download full resolution via product page

Caption: Logical workflow for the disposal of CP-339818.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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